Cas no 2034348-50-8 (3-1-(1,3-benzothiazole-6-carbonyl)piperidin-4-yl-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-1-(1,3-benzothiazole-6-carbonyl)piperidin-4-yl-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 2034348-50-8
• MF: C₂₁H₁₇FN₄O₃S
• MW: 424.448086500168
• CID: 5551312
• PubChem ID: 91818109
• Update Time: 2025-05-21

3-1-(1,3-benzothiazole-6-carbonyl)piperidin-4-yl-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2034348-50-8
• 3-(1-(benzo[d]thiazole-6-carbonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione
• F6523-2235
• 3-[1-(1,3-benzothiazole-6-carbonyl)piperidin-4-yl]-6-fluoro-1H-quinazoline-2,4-dione
• CHEMBL4982485
• AKOS025326789
• 3-1-(1,3-benzothiazole-6-carbonyl)piperidin-4-yl-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C21H17FN4O3S/c22-13-2-4-16-15(10-13)20(28)26(21(29)24-16)14-5-7-25(8-6-14)19(27)12-1-3-17-18(9-12)30-11-23-17/h1-4,9-11,14H,5-8H2,(H,24,29)
• InChI Key： ALFKXQBKUKGUHN-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)C(N1CCC(CC1)N1C(NC2C=CC(=CC=2C1=O)F)=O)=O

Computed Properties

• Exact Mass: 424.10053975g/mol
• Monoisotopic Mass: 424.10053975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 3-1-(1,3-benzothiazole-6-carbonyl)piperidin-4-yl-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione

3-1-(1,3-Benzothiazole-6-Carbonyl)Piperidin-4-Yl-6-Fluoro-1,2,3,4-Tetrahydroquinazoline-2,4-Dione: A Comprehensive Overview

The compound with CAS No. 2034348-50-8, commonly referred to as 3-1-(1,3-benzothiazole-6-carbonyl)piperidin-4-yl-6-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which incorporates a benzothiazole moiety fused with a piperidine ring system and a tetrahydroquinazoline core. The presence of a fluorine atom at the 6-position further enhances its unique chemical properties.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. The benzothiazole group is known for its ability to act as a bioisostere for other heterocyclic systems, making it a valuable component in drug design. Similarly, the piperidine ring contributes to the molecule's flexibility and ability to form hydrogen bonds, which are critical for interactions within biological systems. The tetrahydroquinazoline core adds rigidity and planarity to the structure, enhancing its potential as a scaffold for various pharmacophores.

One of the most promising applications of this compound lies in its potential as a lead molecule for the development of novel therapeutic agents. Researchers have explored its role in inhibiting key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that analogs of this compound can modulate the activity of cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs), which are implicated in tumor progression and metastasis.

In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. The conjugated system formed by the benzothiazole, piperidine, and tetrahydroquinazoline groups enables efficient charge transport, making it a candidate for use in organic electronics. Recent advancements in materials science have leveraged such compounds to develop high-performance organic semiconductors for applications in flexible displays and photovoltaic devices.

The synthesis of this compound involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Key steps include the formation of the benzothiazole ring through condensation reactions and the subsequent coupling with the piperidine derivative. The introduction of the fluorine atom at the 6-position is typically achieved through electrophilic substitution or nucleophilic aromatic substitution techniques.

Despite its complexity, this compound has shown remarkable stability under physiological conditions. Its resistance to hydrolysis and oxidation makes it an attractive candidate for long-term drug delivery systems. Recent research has focused on optimizing its solubility and bioavailability through structural modifications such as adding hydrophilic groups or altering the stereochemistry at critical positions.

In conclusion, CAS No. 2034348-50-8 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it suitable for both therapeutic and electronic applications. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing science and technology.